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molecular formula C11H12BrNO B8513789 N-3,3-Dimethylacryloyl-3-bromoaniline

N-3,3-Dimethylacryloyl-3-bromoaniline

Cat. No. B8513789
M. Wt: 254.12 g/mol
InChI Key: SWRGSRXQVANORJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05616712

Procedure details

To a suspension of NaH (4.15 g, 173 mmol, 60% in oil) in 50 ml of THF was cannulated a solution of 20.322 g (118 mmol) of 3-bromoaniline in 50 ml of THF. The resulting mixture was stirred at 0° C. for 45 min and warmed to room temperature over a period of 15 min. To this solution was added through cannulation 13.123 g (173 mmol) of 3,3-dimethylacryloyl chloride. The mixture was stirred at room temperature for 24 h and thereafter slowly poured into ice water. The resulting mixture was extracted with methylene chloride (twice), dried over MgSO4 and concentrated to yield a solid. The solid was purified by recrystallization in hexane/EtOAc (2:1) to give the title compound as a light brown solid.
Name
NaH
Quantity
4.15 g
Type
reactant
Reaction Step One
Name
THF
Quantity
50 mL
Type
solvent
Reaction Step One
Name
3-bromoaniline
Quantity
20.322 g
Type
reactant
Reaction Step Two
[Compound]
Name
cannulation
Quantity
13.123 g
Type
reactant
Reaction Step Three
Name
3,3-dimethylacryloyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
THF
Quantity
50 mL
Type
solvent
Reaction Step Five
Name
title compound

Identifiers

REACTION_CXSMILES
[H-].[Na+].[Br:3][C:4]1[CH:5]=[C:6]([CH:8]=[CH:9][CH:10]=1)[NH2:7].[CH3:11][C:12]([CH3:17])=[CH:13][C:14](Cl)=[O:15]>C1COCC1>[CH3:11][C:12]([CH3:17])=[CH:13][C:14]([NH:7][C:6]1[CH:8]=[CH:9][CH:10]=[C:4]([Br:3])[CH:5]=1)=[O:15] |f:0.1|

Inputs

Step One
Name
NaH
Quantity
4.15 g
Type
reactant
Smiles
[H-].[Na+]
Name
THF
Quantity
50 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
3-bromoaniline
Quantity
20.322 g
Type
reactant
Smiles
BrC=1C=C(N)C=CC1
Step Three
[Compound]
Name
cannulation
Quantity
13.123 g
Type
reactant
Smiles
Name
3,3-dimethylacryloyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=CC(=O)Cl)C
Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
THF
Quantity
50 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at 0° C. for 45 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
warmed to room temperature over a period of 15 min
Duration
15 min
STIRRING
Type
STIRRING
Details
The mixture was stirred at room temperature for 24 h
Duration
24 h
EXTRACTION
Type
EXTRACTION
Details
The resulting mixture was extracted with methylene chloride (twice),
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to yield a solid
CUSTOM
Type
CUSTOM
Details
The solid was purified by recrystallization in hexane/EtOAc (2:1)

Outcomes

Product
Details
Reaction Time
 45 min
Name
title compound
Type
product
Smiles
CC(=CC(=O)NC1=CC(=CC=C1)Br)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.